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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of

deuterium hydride (HD) in the interstellar medium (ISM). It details the quantitative data,

experimental methodologies for its detection, and the key chemical pathways governing its

presence in various astrophysical environments. This information is crucial for understanding

the chemical evolution of the galaxy and the origins of water and organic molecules, with

implications for astrobiology and the fundamental understanding of isotopic fractionation.

Quantitative Abundance of Deuterium and
Deuterium Hydride
The abundance of deuterium, and by extension deuterium hydride, is a cornerstone of

modern cosmology and astrochemistry. Deuterium was primarily synthesized in the first few

minutes after the Big Bang, and its abundance is sensitive to the baryon density of the

universe.[1] Since then, deuterium is predominantly destroyed in the interiors of stars, a

process known as astration.[2] This leads to a gradual decrease in the cosmic D/H ratio over

time.

The "cosmic" or primordial D/H ratio is estimated to be approximately 2.5 x 10⁻⁵.[3] However,

observations within the Milky Way galaxy show variations in this ratio depending on the specific

environment. In the local interstellar medium (LISM), the gas-phase D/H ratio is a key

observable. The mean deuterium abundance in the low-density Local Bubble, extending to
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about 100 parsecs, is approximately 15.6 ± 0.4 parts per million (ppm), which corresponds to a

D/H ratio of (1.56 ± 0.04) x 10⁻⁵.[4]

In colder, denser regions of the ISM, such as molecular clouds, a process known as deuterium

fractionation significantly enhances the abundance of deuterated molecules, including HD,

relative to their hydrogenated counterparts.[5] This chemical process, driven by the lower zero-

point energy of deuterated species, can lead to D/H ratios in molecules that are orders of

magnitude higher than the elemental D/H ratio.[5]

The following tables summarize the observed abundances of atomic deuterium and deuterium
hydride in various interstellar environments.

Table 1: Atomic Deuterium to Hydrogen (D/H) Ratio in Various Interstellar Environments
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Environment D/H Ratio
Method of
Determination

Reference(s)

Primordial ~2.5 x 10⁻⁵

Big Bang

Nucleosynthesis

models, observations

of high-redshift quasar

absorption systems

[1][3]

Local Interstellar

Medium (LISM)
(1.50 ± 0.10) x 10⁻⁵

UV absorption

spectroscopy of

Lyman-alpha lines

towards nearby stars

(e.g., Capella,

Procyon)

[6][7]

Local Interstellar

Cloud (LIC)
(1.6 ± 0.1) x 10⁻⁵

UV absorption

spectroscopy

(HST/GHRS)

[8]

High-Redshift

Damped Lyman-alpha

Systems

(2.3 - 24) x 10⁻⁵
Quasar absorption

line spectroscopy
[1]

Galactic Center

Molecular Clouds
(1.7 ± 0.3) x 10⁻⁶

DCN/HCN ratio

measurements
[9]

Table 2: Deuterium Hydride (HD) and Deuterated Molecule Abundances in Molecular Clouds

and Protoplanetary Disks
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Object/Environ
ment

Molecule

Column
Density (cm⁻²)
or Abundance
Ratio

Method of
Determination

Reference(s)

High-redshift

molecular cloud

(z=2.626)

HD
log(N(HD)) =

15.70 ± 0.07

Quasar

absorption line

spectroscopy

[10]

High-redshift

molecular cloud

(z=1.777)

HD
log(N(HD)) =

14.83 ± 0.15

Quasar

absorption line

spectroscopy

[10]

TW Hydrae

protoplanetary

disk

DCO⁺

D/H ratio: 0.01

(<30 AU) to 0.1

(>70 AU)

Submillimeter

interferometry

(SMA)

[11]

TW Hydrae

protoplanetary

disk

DCN
DCN/HCN = (1.7

± 0.5) x 10⁻²

Submillimeter

interferometry

(SMA)

[11]

TW Hydrae

protoplanetary

disk

CO

χ(CO) = (0.1–3)

× 10⁻⁵ relative to

H₂

Herschel Space

Observatory

(HD),

Submillimeter

Array (C¹⁸O)

[12][13]

L134N dark

cloud

Doubly

deuterated

species (e.g.,

NHD₂, D₂CO)

Fractionation

~10⁻⁴

Radio astronomy

modeling
[5]

L1688 low-mass

star-forming

region

DCO⁺/H¹³CO⁺ ~0.08 (envelope) Radio astronomy [14]

Experimental Protocols
The determination of deuterium hydride abundance in interstellar space relies on a variety of

sophisticated observational techniques, primarily centered around spectroscopy.
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Ultraviolet (UV) Absorption Spectroscopy
This is the primary method for directly measuring the atomic D/H ratio in the diffuse interstellar

medium.

Principle: The Lyman series of electronic transitions for deuterium atoms is slightly shifted to

shorter wavelengths compared to hydrogen due to the difference in their nuclear masses. By

observing the absorption lines of both H I and D I in the UV spectra of distant stars or

quasars, the column densities of both isotopes along the line of sight can be determined.[6]

[7]

Instrumentation: High-resolution UV spectrographs on space-based observatories are

essential due to the atmospheric absorption of UV radiation. Key instruments include the

Goddard High Resolution Spectrograph (GHRS) on the Hubble Space Telescope (HST) and

the Far Ultraviolet Spectroscopic Explorer (FUSE).[15]

Procedure:

A background source (a hot, bright star or a quasar) with a relatively smooth UV

continuum is selected.

A high-resolution spectrum of the source is obtained, covering the Lyman-alpha (1215.67

Å for H, 1215.34 Å for D) and other Lyman series lines.

The observed spectrum is modeled to deconvolve the stellar/quasar's intrinsic spectrum

from the interstellar absorption features.

The profiles of the H I and D I absorption lines are fitted using models that account for the

temperature, turbulent velocity, and number density of the intervening interstellar gas.

The column densities, N(H I) and N(D I), are derived from the best-fit model. The D/H ratio

is then calculated as N(D I) / N(H I).

Radio and Submillimeter Astronomy
This technique is crucial for detecting deuterated molecules, including HD, in the cold, dense

regions of the ISM where they are most abundant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://ntrs.nasa.gov/api/citations/19990032209/downloads/19990032209.pdf
https://ntrs.nasa.gov/citations/19970007593
https://jila.colorado.edu/~jlinsky/deut.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: Molecules in space rotate and vibrate at specific quantized energy levels.

Transitions between these levels result in the emission or absorption of photons at

characteristic frequencies, typically in the radio, millimeter, and submillimeter portions of the

electromagnetic spectrum. Deuterated molecules have slightly different moments of inertia

compared to their hydrogenated counterparts, leading to observable shifts in their rotational

transition frequencies.[16]

Instrumentation: Large single-dish radio telescopes and interferometers are used. The

Atacama Large Millimeter/submillimeter Array (ALMA) and the Submillimeter Array (SMA)

are powerful interferometers capable of spatially resolving the emission from deuterated

molecules within protoplanetary disks and molecular clouds.[11] The Herschel Space

Observatory was instrumental in detecting the fundamental rotational transition of HD.[12]

Procedure:

The telescope is pointed towards the target region (e.g., a molecular cloud or

protoplanetary disk).

The receiver is tuned to the specific frequency of a rotational transition of the target

deuterated molecule (e.g., the J=1-0 transition of HD at 2.7 THz or the J=3-2 transition of

DCO⁺ at 216.1 GHz).

The incoming signal is amplified, down-converted to lower frequencies, and then analyzed

by a spectrometer to produce a spectrum (intensity versus frequency).

The detected spectral line is identified by its precise frequency. The line's intensity, width,

and shape provide information about the abundance, temperature, density, and kinematics

of the gas.

To derive abundance ratios, observations of the corresponding non-deuterated

isotopologue (e.g., H¹³CO⁺) are also conducted.

Radiative transfer models are often employed to infer the column densities of the

molecules from the observed line intensities, taking into account factors like excitation

temperature and optical depth.[11]
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Signaling Pathways and Logical Relationships
The chemistry of deuterium in the interstellar medium is a complex network of gas-phase and

grain-surface reactions. The following diagrams illustrate the key pathways for the formation

and destruction of deuterium hydride and the process of deuterium fractionation.
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Formation and Destruction of Deuterium Hydride (HD)

Formation Pathways

Destruction Pathways

H

Dust Grain
Surface

D

H⁻ + D → HD + e⁻

H₂

D⁺ + H₂ → HD + H⁺

HD

HD + hν → H + D

HD + CR → HD⁺ + e⁻

D⁺

H⁻

e⁻

UV Photon

H + D → HD

Catalysis

Ionization

Cosmic Ray
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Primary Gas-Phase Deuterium Fractionation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://arxiv.org/abs/1604.07434
https://serious-science.org/dh-ratio-in-solar-system-1921
https://www.mdpi.com/1099-4300/16/2/1134
https://star.pst.qub.ac.uk/~tjm/papers/meudon.pdf.gz
https://ntrs.nasa.gov/api/citations/19990032209/downloads/19990032209.pdf
https://ntrs.nasa.gov/citations/19970007593
https://www.researchgate.net/publication/231003070_Lyman-Alpha_Absorption_and_the_DH_Ratio_in_the_Local_Interstellar_Medium
https://arxiv.org/pdf/2301.13226
https://arxiv.org/abs/1009.4186
https://arxiv.org/abs/1009.4186
https://arxiv.org/abs/0803.2753
https://arxiv.org/abs/0803.2753
https://s3.us-west-2.amazonaws.com/caltechauthors/41/f5/2bc5-cb40-474b-ab62-fdff2fcbc77e/data?response-content-type=application%2Foctet-stream&response-content-disposition=attachment%3B%20filename%3D2041-8205_776_2_L38.pdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIARCVIVNNAKP37N3MU%2F20251215%2Fus-west-2%2Fs3%2Faws4_request&X-Amz-Date=20251215T035353Z&X-Amz-Expires=60&X-Amz-SignedHeaders=host&X-Amz-Signature=ebf0839584c0725271061985e806d73b8119d9b0ccabaa20002c1fbae6020530
https://spaceref.com/status-report/a-significantly-low-co-abundance-toward-the-tw-hya-protoplanetary-disk-a-path-to-active-carbon-chemistry/
https://spaceref.com/status-report/a-significantly-low-co-abundance-toward-the-tw-hya-protoplanetary-disk-a-path-to-active-carbon-chemistry/
https://academic.oup.com/mnras/article/528/2/1327/7517090
https://jila.colorado.edu/~jlinsky/deut.html
https://fiveable.me/astrochemistry/unit-7/spectroscopic-techniques-detecting-molecules-space/study-guide/g2Iw5WhOJkm9OZJ7
https://www.benchchem.com/product/b084252#natural-abundance-of-deuterium-hydride-in-interstellar-space
https://www.benchchem.com/product/b084252#natural-abundance-of-deuterium-hydride-in-interstellar-space
https://www.benchchem.com/product/b084252#natural-abundance-of-deuterium-hydride-in-interstellar-space
https://www.benchchem.com/product/b084252#natural-abundance-of-deuterium-hydride-in-interstellar-space
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b084252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

